Cas no 2138380-44-4 (5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid)

5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid structure
2138380-44-4 structure
Product Name:5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
CAS No:2138380-44-4
MF:C10H9ClO2
MW:196.630262136459
CID:5841848
PubChem ID:154578271
Update Time:2024-01-04

5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene -7-carboxylic acid
    • Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, 5-chloro-7-methyl-
    • 5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
    • 5-chloro-7-methylbicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
    • 5-Chloro-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
    • 2138380-44-4
    • EN300-1165347
    • Inchi: 1S/C10H9ClO2/c1-10(9(12)13)5-6-3-2-4-7(11)8(6)10/h2-4H,5H2,1H3,(H,12,13)
    • InChI Key: ULOAQBZRCQYMSN-UHFFFAOYSA-N
    • SMILES: C12C(C(C)(C(O)=O)C1)=C(Cl)C=CC=2

Computed Properties

  • Exact Mass: 196.0291072g/mol
  • Monoisotopic Mass: 196.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.371±0.06 g/cm3(Predicted)
  • Boiling Point: 342.4±42.0 °C(Predicted)
  • pka: 3.94±0.20(Predicted)

5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid Pricemore >>

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5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid Related Literature

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